Cas no 2172507-64-9 (2-5-(cyclopropylmethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-(cyclopropylmethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172507-64-9
• MF: C₁₃H₂₂N₄O
• MW: 250.339982509613
• CID: 6186352
• PubChem ID: 165598117
• Update Time: 2025-07-13

2-5-(cyclopropylmethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-(cyclopropylmethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• 2172507-64-9
• 2-[5-(cyclopropylmethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• EN300-1598191

• Inchi： 1S/C13H22N4O/c14-6-5-12-13(8-10-3-4-10)17(16-15-12)9-11-2-1-7-18-11/h10-11H,1-9,14H2
• InChI Key： HCMDKFCWQGZDKT-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(=C(CCN)N=N1)CC1CC1

Computed Properties

• Exact Mass: 250.17936134g/mol
• Monoisotopic Mass: 250.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66Ų

Additional information on 2-5-(cyclopropylmethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Chemical Exploration of 2-5-(cyclopropylmethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172507-64-9)

2-5-(cyclopropylmethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine, identified by its CAS number 2172507-64-9, represents a sophisticated molecular entity within the realm of pharmaceutical chemistry. This compound, featuring a triazole core integrated with an oxolane ring and a cyclopropylmethyl substituent, has garnered attention due to its structural complexity and potential biological activities. The presence of multiple heterocyclic systems suggests a rich interplay of electronic and steric effects, which are pivotal in determining its chemical reactivity and pharmacological profile.

The triazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways. Specifically, the 1,2,3-triazole ring often serves as a scaffold for antimicrobial, anti-inflammatory, and anticancer agents. In 2-5-(cyclopropylmethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine, the triazole is further functionalized with an oxolane ring at the 4-position and an N-methyl group at the 5-position. The oxolane ring introduces additional conformational flexibility and potential for hydrogen bonding interactions, which can significantly influence binding affinity to biological targets.

The cyclopropylmethyl group appended to the triazole system adds another layer of structural complexity. Cyclopropyl groups are known to enhance metabolic stability and binding affinity in drug molecules by introducing steric hindrance and improving lipophilicity. This particular substitution pattern may confer unique pharmacokinetic properties, making the compound a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for potential biological activity. Molecular docking studies have been instrumental in predicting how 2-5-(cyclopropylmethyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine might interact with various protein targets. Preliminary simulations suggest that the compound could exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) or lipoxygenase (LOX). These enzymes are key players in the production of pro-inflammatory mediators like prostaglandins and leukotrienes.

In addition to its potential role in modulating inflammatory responses, this compound may also possess antimicrobial properties. The triazole ring is known to be effective against certain fungal pathogens by inhibiting ergosterol biosynthesis. The oxolane ring could further enhance this activity by interfering with membrane integrity or metabolic pathways in microorganisms. Such dual functionality makes 2-(cyclopropylmethyl)-5-(oxolanamido)-4-(triazolium)ethanamine (a derivative closely related to our target compound) an intriguing candidate for development into broad-spectrum antimicrobial agents.

The synthesis of this compound presents a significant challenge due to its intricate structure. Traditional synthetic routes involve multi-step sequences requiring precise control over reaction conditions to ensure high yield and purity. Advances in transition metal-catalyzed cross-coupling reactions have made it possible to construct complex heterocyclic systems more efficiently. For instance, palladium-catalyzed coupling reactions between halogenated triazoles and organometallic reagents derived from the oxolane precursor could provide a viable synthetic pathway.

Once synthesized, the pharmacological evaluation of CAS No. 2172507 - 64 - 9 would involve both in vitro and in vivo studies to assess its efficacy and safety profiles. In vitro assays could include enzyme inhibition assays to determine IC50 values for potential target enzymes. Additionally, cell-based assays could be employed to evaluate cytotoxicity and anti-inflammatory effects on mammalian cell lines. Animal models would further validate these findings by providing insights into pharmacokinetics and potential therapeutic benefits.

The integration of machine learning techniques into drug discovery has revolutionized the way new compounds are identified and prioritized. Predictive models can now forecast biological activity based on molecular descriptors derived from structural features like those present in CAS No 2172507 - 64 - 9. These models leverage large datasets of experimentally validated compounds to identify patterns that correlate with biological responses. By incorporating such computational tools early in the discovery process, researchers can reduce attrition rates associated with low-hitting compounds.

The role of natural product-inspired scaffolds cannot be overstated in modern drug development. Many successful drugs have been derived from natural products due to their structural complexity and unique biological activities. The oxolane ring found in our target compound resembles structures found in several bioactive natural products known for their antimicrobial properties. By synthesizing analogs inspired by these natural scaffolds while incorporating synthetic modifications aimed at improving pharmacokinetic profiles (e.g., metabolic stability), chemists hope to discover novel therapeutics with enhanced efficacy.

Future directions for research on CAS No 2172507 - 64 - 9 may include exploring derivatives with modified substitution patterns or exploring alternative heterocyclic systems that retain similar biological activities but offer improved properties such as solubility or bioavailability. Additionally; exploring prodrug strategies where inactive precursors are converted into active forms within vivo could enhance therapeutic outcomes while minimizing side effects associated with direct administration.